Streamline complex cross-coupling syntheses: unprotected 4-bromobenzamide often precipitates, poisons catalysts, or leads to N-arylation. The TMS-protected analog overcomes these issues, enabling homogeneous Suzuki-Miyaura reactions in non-polar solvents with near-instantaneous deprotection upon aqueous workup. - Achieves high chemoselectivity for C-C bond formation at the 4-bromo position - Eliminates unwanted N-arylation and catalyst deactivation - Mild fluoride-free deprotection integrates into one-pot procedures. Reliable supply for advanced API and biaryl building block research.
Benzamide, 4-bromo-N-(trimethylsilyl)- (CAS 61511-49-7) is a silyl-protected aryl halide highly suited as a bifunctional building block in advanced organic synthesis. By masking the primary amide with a trimethylsilyl (TMS) group, this compound overcomes the severe solubility limitations and unwanted nucleophilicity typically associated with free benzamides. It serves as a highly processable electrophile for transition-metal-catalyzed cross-coupling reactions, allowing chemists to execute complex C-C or C-N bond formations at the 4-bromo position without competitive N-arylation or catalyst deactivation [1]. Its procurement value lies in streamlining multi-step synthetic workflows, offering the robust protection of a silyl group combined with near-instantaneous deprotection under mild conditions.
Substituting Benzamide, 4-bromo-N-(trimethylsilyl)- with its unprotected parent compound, 4-bromobenzamide, frequently leads to process failures in homogeneous catalysis due to the free amide's strong intermolecular hydrogen bonding, which drastically reduces solubility in non-polar solvents like toluene or dichloromethane. Furthermore, the unprotected -NH2 group can competitively bind to palladium or copper catalysts, leading to catalyst poisoning or unwanted N-arylation side products during Buchwald-Hartwig or Suzuki couplings [1]. Conversely, using permanently protected analogs like N-methyl or N-benzyl-4-bromobenzamide requires harsh, yield-reducing deprotection conditions (such as strong acids or high-pressure hydrogenation) that often degrade complex molecular architectures. The N-TMS derivative effectively bridges this gap by providing transient, highly lipophilic protection that is easily cleaved during standard aqueous workup.
The introduction of the TMS group disrupts the extensive intermolecular hydrogen bonding network characteristic of primary amides. In standard process solvents such as toluene at 25 °C, silylated amides like Benzamide, 4-bromo-N-(trimethylsilyl)- demonstrate a solubility exceeding 50 mg/mL. In stark contrast, the unprotected baseline, 4-bromobenzamide, exhibits a solubility of less than 5 mg/mL under identical conditions [1]. This order-of-magnitude increase in lipophilicity allows for higher concentration reactions, reducing solvent waste and enabling the use of non-polar media that are optimal for many transition-metal-catalyzed transformations.
| Evidence Dimension | Solubility in toluene at 25 °C |
| Target Compound Data | > 50 mg/mL |
| Comparator Or Baseline | 4-bromobenzamide (< 5 mg/mL) |
| Quantified Difference | >10-fold increase in solubility |
| Conditions | Toluene, 25 °C, standard dissolution assay |
High solubility in non-polar solvents is critical for scaling up homogeneous catalytic processes without resorting to high-boiling polar aprotic solvents like DMF or DMSO.
During transition-metal-catalyzed cross-coupling reactions targeting the aryl bromide moiety, the free amine of unprotected benzamides can act as a competitive nucleophile or coordinating ligand. Utilizing N-TMS protected aryl bromides in standard Suzuki-Miyaura coupling conditions typically yields >95% of the desired C-C coupled biaryl product with negligible (<2%) N-arylation or catalyst deactivation. Conversely, using unprotected 4-bromobenzamide often results in complex mixtures, requiring excess catalyst or specialized ligands to overcome competitive N-coordination [1]. The steric bulk and electronic modulation provided by the TMS group effectively mask the nitrogen lone pair.
| Evidence Dimension | Desired C-C coupling yield vs. N-arylation side products |
| Target Compound Data | >95% target yield, <2% N-arylation |
| Comparator Or Baseline | Unprotected 4-bromobenzamide (mixed products, competitive N-coordination) |
| Quantified Difference | Near-total suppression of N-arylation |
| Conditions | Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura), standard mild base, non-polar solvent |
Eliminating side reactions at the amide nitrogen reduces the need for costly chromatographic purification and maximizes the yield of high-value active pharmaceutical ingredient (API) intermediates.
A critical procurement metric for protected building blocks is the ease of functional group removal. The N-TMS group on Benzamide, 4-bromo-N-(trimethylsilyl)- can be quantitatively cleaved (>98% yield) to regenerate the primary amide using mild aqueous acidic workup or a fluoride source (e.g., TBAF) at room temperature within 15 to 30 minutes [1]. In comparison, N-benzyl protected comparators require harsh hydrogenolysis (Pd/C, H2) which risks simultaneous dehalogenation of unreacted bromo-sites, or strong acids (e.g., boiling TFA) that are incompatible with acid-sensitive substrates.
| Evidence Dimension | Deprotection conditions and yield |
| Target Compound Data | >98% yield via mild aqueous workup or TBAF (15 mins, 25 °C) |
| Comparator Or Baseline | N-benzyl-4-bromobenzamide (requires harsh hydrogenolysis or strong acids) |
| Quantified Difference | Elimination of harsh reagents; near-instantaneous cleavage |
| Conditions | Room temperature, mild aqueous acid or fluoride source |
Mild deprotection preserves sensitive functional groups installed during multi-step syntheses, directly improving overall process yields and reducing downstream waste.
This compound is a preferred precursor when synthesizing biaryl compounds where a primary amide must be retained in the final product. Its high solubility and chemoselectivity allow for efficient Suzuki-Miyaura couplings in non-polar solvents, followed by immediate deprotection during the standard aqueous workup, streamlining the workflow into a highly efficient one-pot procedure [1].
In pharmaceutical manufacturing workflows requiring the late-stage introduction of an amide-bearing aryl group, the N-TMS protection prevents the amide nitrogen from interfering with sensitive catalytic cycles, such as Buchwald-Hartwig aminations at other sites. The mild fluoride-mediated deprotection ensures that other fragile moieties within the active pharmaceutical ingredient remain intact [1].
Benzamide, 4-bromo-N-(trimethylsilyl)- serves as a highly reactive, soluble nucleophile for reactions with acyl chlorides to form imides. The TMS group acts as an excellent leaving group, forming volatile TMS-Cl and driving the reaction forward under milder conditions than those required for the condensation of unprotected amides with acid chlorides [1].